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Introduction

TVB-3166 is a potent, selective, and reversible small-molecule inhibitor of Fatty Acid Synthase
(FASN).[1][2][3] FASN is a key enzyme in the de novo synthesis of fatty acids, a metabolic
pathway often upregulated in cancer cells to support rapid proliferation and survival.[2][4]
Inhibition of FASN by TVB-3166 has been shown to induce apoptosis in tumor cells, disrupt
lipid raft architecture, and modulate critical signaling pathways, including PISK-AKT-mTOR and
B-catenin.[4][5] These application notes provide detailed protocols for in vitro assays to
evaluate the efficacy and mechanism of action of TVB-3166.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of TVB-3166 activity from in
vitro studies.
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Cell Line/Assay

Parameter Value . Reference
Condition
Biochemical FASN Cell-free biochemical
- 42 nM [1][2][3]
Inhibition (IC50) assay

Cellular Palmitate

Synthesis Inhibition 81 nM Cellular assay [2][3]
(IC50)
Cell Viability Inhibition CALU-6 non-small-cell

0.10 uM [3][6]
(IC50) lung tumor cells
Effective Dose Range Dose-dependent
. 20 - 200 nM [21141(6]
in Cellular Assays effects observed

Signaling Pathway Affected by TVB-3166

FASN is a critical enzyme in the synthesis of palmitate, a precursor for more complex lipids.
These lipids are essential for membrane formation, energy storage, and protein modification
(e.g., palmitoylation). In cancer cells, elevated FASN activity supports the high demand for
these building blocks. TVB-3166 inhibits FASN, leading to a depletion of palmitate and
downstream effects on cellular signaling and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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